Cas no 24821-18-9 (2-Nitro-6-(trifluoromethyl)benzoic Acid)

2-Nitro-6-(trifluoromethyl)benzoic Acid structure
24821-18-9 structure
Product Name:2-Nitro-6-(trifluoromethyl)benzoic Acid
CAS No:24821-18-9
MF:C8H4F3NO4
MW:235.116872787476
CID:2196283
PubChem ID:4737637
Update Time:2025-10-05

2-Nitro-6-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-6-(trifluoromethyl)benzoic acid
    • NE48064
    • Z1665033516
    • 2-Nitro-6-(trifluoromethyl)benzoic Acid
    • Inchi: 1S/C8H4F3NO4/c9-8(10,11)4-2-1-3-5(12(15)16)6(4)7(13)14/h1-3H,(H,13,14)
    • InChI Key: AVBBEHFQLFYRGH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1C(=O)O)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 235.009
  • Monoisotopic Mass: 235.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.1

2-Nitro-6-(trifluoromethyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-Nitro-6-(trifluoromethyl)benzoic acid
24821-18-9 97%
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